molecular formula C9H9N3O2 B8711790 3-(Dimethylamino)-5-nitrobenzonitrile CAS No. 90405-50-8

3-(Dimethylamino)-5-nitrobenzonitrile

Cat. No.: B8711790
CAS No.: 90405-50-8
M. Wt: 191.19 g/mol
InChI Key: FKSQJAZHZJACHB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(Dimethylamino)-5-nitrobenzonitrile is a useful research compound. Its molecular formula is C9H9N3O2 and its molecular weight is 191.19 g/mol. The purity is usually 95%.
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Properties

CAS No.

90405-50-8

Molecular Formula

C9H9N3O2

Molecular Weight

191.19 g/mol

IUPAC Name

3-(dimethylamino)-5-nitrobenzonitrile

InChI

InChI=1S/C9H9N3O2/c1-11(2)8-3-7(6-10)4-9(5-8)12(13)14/h3-5H,1-2H3

InChI Key

FKSQJAZHZJACHB-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1=CC(=CC(=C1)C#N)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

3-Bromo-N,N-dimethyl-5-nitroaniline (1.73 g, 7.06 mmol) (prepared according to the method described in J. Org. Chem. 60: 5091-5103 (2003)), pyridine (24 mL), and CuCN (1.26 g, 2.14 mmol) were added to a dry sealed tube. The mixture was heated at 220° C. with stirring for 3.5 h. The reaction mixture was allowed to cool to 100° C., poured into a flask containing a mixture of aqueous ammonia (100 mL) and water (100 mL), and extracted with EtOAc (2×100 mL). The EtOAc solution was washed with diluted ammonia solution (100 mL), water (100 mL) and brine (100 mL) successively, dried over anhydrous Na2SO4, filtered, and evaporated to dryness under reduced pressure. The residue was purified by MPLC on silica gel using a mixture of EtOAc and hexane as eluent to give 3-(dimethylamino)-5-nitrobenzonitrile (0.44 g, 33%) as an orange solid. 1H NMR (400 MHz, CDCl3): δ 7.74 (dd, 1H, J=2.0, 1.2 Hz), 7.65 (t, 1H, J=2.2 Hz), 7.11 (dd, 1H, J=2.4, 1.2 Hz), 3.10 (s, 6H).
Name
3-Bromo-N,N-dimethyl-5-nitroaniline
Quantity
1.73 g
Type
reactant
Reaction Step One
Quantity
24 mL
Type
reactant
Reaction Step Two
Name
CuCN
Quantity
1.26 g
Type
reactant
Reaction Step Two
Quantity
100 mL
Type
reactant
Reaction Step Three
Name
Quantity
100 mL
Type
solvent
Reaction Step Three

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